Cas no 2034290-20-3 (3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide)

• Product Name: 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide
• CAS No: 2034290-20-3
• MF: C₁₃H₁₃ClF₃NO
• MW: 291.69663310051
• CID: 6253090
• PubChem ID: 121021896
• Update Time: 2025-11-05

3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide
• F6559-1522
• 2034290-20-3
• AKOS026704034

• Inchi： 1S/C13H13ClF3NO/c14-10-7-8(1-2-11(10)15)12(19)18-9-3-5-13(16,17)6-4-9/h1-2,7,9H,3-6H2,(H,18,19)
• InChI Key： DDFWBSIAEGAYGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC1CCC(CC1)(F)F)=O)F

Computed Properties

• Exact Mass: 291.0637762g/mol
• Monoisotopic Mass: 291.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide

Comprehensive Overview of 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide (CAS No. 2034290-20-3)

The compound 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide (CAS No. 2034290-20-3) is a specialized benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorocyclohexyl moiety and halogenated benzene ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate specific biological pathways.

In recent years, the demand for fluorinated compounds like 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide has surged, driven by their enhanced stability and bioavailability. This aligns with the growing trend in drug discovery and precision agriculture, where such compounds are used to develop targeted therapies and eco-friendly pesticides. The CAS No. 2034290-20-3 is often searched in conjunction with terms like "synthesis methods", "applications in medicinal chemistry", and "safety profile", reflecting the diverse interests of the scientific community.

One of the key advantages of 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide is its versatility. It serves as a building block for more complex molecules, particularly in the development of small-molecule inhibitors and receptor modulators. Its fluorine atoms contribute to its metabolic stability, a critical factor in pharmacokinetics. This property is highly sought after in the design of next-generation therapeutics, especially for conditions requiring prolonged drug action.

The synthesis of CAS No. 2034290-20-3 typically involves multi-step organic reactions, including amide coupling and halogenation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as byproduct formation and scalability. These topics are frequently explored in academic papers and patent filings, underscoring the compound's industrial relevance.

From an environmental perspective, 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide is subject to rigorous ecotoxicity assessments. Regulatory agencies emphasize the need for sustainable production methods, aligning with global initiatives like green chemistry. This focus on sustainability has led to innovations in catalytic processes and solvent-free reactions, which reduce waste and energy consumption.

In summary, 3-chloro-N-(4,4-difluorocyclohexyl)-4-fluorobenzamide (CAS No. 2034290-20-3) represents a cutting-edge compound with broad applications in life sciences and material innovation. Its combination of structural features and functional groups positions it as a valuable tool for researchers tackling complex challenges in drug development and sustainable agriculture. As interest in fluorinated benzamides continues to grow, this compound is poised to play a pivotal role in advancing scientific and industrial progress.